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Compound of Interest

Compound Name: 3-Hydroxy-2-phenylacrylonitrile

Cat. No.: B7884630

In-depth Technical Guide: 3-Hydroxy-2-
phenylacrylonitrile

Audience: Researchers, scientists, and drug development professionals.

This guide provides core technical data on 3-Hydroxy-2-phenylacrylonitrile, a compound of
interest in organic synthesis and pharmaceutical research.

Core Molecular Data

The fundamental molecular properties of 3-Hydroxy-2-phenylacrylonitrile are summarized
below. This data is essential for stoichiometric calculations, analytical characterization, and
experimental design.

Property Value
Molecular Formula CoH7NO[1][2]
Molecular Weight 145.16 g/mol [1][2][3]

Logical Relationship Diagram

The following diagram illustrates the direct relationship between the chemical name, its
empirical formula, and its calculated molecular weight.
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Core properties of 3-Hydroxy-2-phenylacrylonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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